Cas no 89088-95-9 (2,5-Dibromothiophene 1,1-dioxide)

• Product Name: 2,5-Dibromothiophene 1,1-dioxide
• CAS No: 89088-95-9
• MF: C₄H₂Br₂O₂S
• MW: 273.930478572845
• MDL: MFCD28384140
• CID: 2209305
• PubChem ID: 253660916
• Update Time: 2025-04-21

2,5-Dibromothiophene 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromothiophene 1,1-Dioxide
• 2,5-Dibromothiophene1,1-dioxide
• D4376
• SCHEMBL17202280
• 89088-95-9
• 2,5-dibromo-1-thiophene-1,1-dione
• MFCD28384140
• 2,5-DIBROMO-1??-THIOPHENE-1,1-DIONE
• Thiophene, 2,5-dibromo-, 1,1-dioxide
• T71431
• 2,5-Dibromo-1,1-dioxothiophene
• 2,5-dibromo-1lambda-thiophene-1,1-dione
• 811-020-1
• 2,5-Dibromothiophene 1,1-dioxide

• MDL： MFCD28384140
• Inchi： 1S/C4H2Br2O2S/c5-3-1-2-4(6)9(3,7)8/h1-2H
• InChI Key： LKJJLFANVUXGGB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1(=O)=O)Br

Computed Properties

• Exact Mass: 273.81218g/mol
• Monoisotopic Mass: 271.81423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 2

Experimental Properties

• Density: 2.6±0.1 g/cm3
• Boiling Point: 329.4±42.0 °C at 760 mmHg
• Flash Point: 153.0±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,5-Dibromothiophene 1,1-dioxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Safety Instruction： H302+H312+H332+H315+H319
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene sulfoxides